Cas no 158636-96-5 ((S)-Isotimolol)

• Product Name: (S)-Isotimolol
• CAS No: 158636-96-5
• MF: C₁₃H₂₄N₄O₃S
• MW: 316.419661521912
• CID: 1073639
• Update Time: 2025-09-24

(S)-Isotimolol Chemical and Physical Properties

Names and Identifiers

• (S)-Isotimolol
• ISOTIMOLOL ,
• Timolol ImpurityB
• (S)-IsotiMolol (TiMolol IMpurity B)
• (2S)-3-(tert-butylamino)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-1-ol

• Inchi： 1S/C13H24N4O3S/c1-13(2,3)14-8-10(9-18)20-12-11(15-21-16-12)17-4-6-19-7-5-17/h10,14,18H,4-9H2,1-3H3/t10-/m0/s1
• InChI Key： MAMSPDKEMJALRZ-JTQLQIEISA-N
• SMILES： S1N=C(C(=N1)N1CCOCC1)O[C@H](CO)CNC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• XLogP3: 1.8
• Topological Polar Surface Area: 108